Cas no 501678-20-2 (Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-)

• Product Name: Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
• CAS No: 501678-20-2
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 365620
• PubChem ID: 309757
• Update Time: 2025-04-19

Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[[(butylamino)carbonyl]amino]-2-hydroxy-
• 5-(butylcarbamoylamino)-2-hydroxybenzoic acid
• NSC212190
• 501678-20-2
• DTXSID40309509
• NSC-212190

• Inchi： 1S/C12H16N2O4/c1-2-3-6-13-12(18)14-8-4-5-10(15)9(7-8)11(16)17/h4-5,7,15H,2-3,6H2,1H3,(H,16,17)(H2,13,14,18)
• InChI Key： RWKWKMQNLHLVPH-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=C(C(=O)O)C=1)O)NCCCC

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.66